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Compound of Interest

Compound Name: AnCDA-IN-1

Cat. No.: B15561570

Product Name: AnCDA-IN-1

Audience: Researchers, scientists, and drug development professionals.

Introduction

Activation-induced cytidine deaminase (AICDA), also known as AID, is a crucial enzyme in the
process of somatic hypermutation and class-switch recombination in B lymphocytes.
Dysregulation of AICDA has been implicated in the development of various lymphomas and
other cancers. AnCDA-IN-1 is a small molecule inhibitor of AICDA, showing potential as a
therapeutic agent by modulating the adaptive immune response and preventing off-target DNA
damage that can lead to oncogenesis. These application notes provide detailed protocols for
utilizing AnCDA-IN-1 in cellular assays to investigate its biological activity and therapeutic
potential.

Mechanism of Action

ANnCDA-IN-1 is designed to specifically target the enzymatic activity of AICDA. By inhibiting
AICDA, the compound is expected to reduce the rate of somatic hypermutation and class-
switch recombination in activated B-cells. This can be beneficial in contexts where AICDA
activity is aberrantly high, such as in certain B-cell ymphomas. The HIV-1 Tat protein has been
shown to induce the aberrant activation of AICDA in human B-lymphocytes, suggesting a
potential application for AnCDA-IN-1 in studying and potentially mitigating HIV-associated
lymphomas.[1]
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Signaling Pathway

The following diagram illustrates the proposed mechanism of action for AnCDA-IN-1 in the
context of B-cell activation and AICDA-mediated events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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